Synthesis and utilisation of sugar compounds derived from lignocellulosic biomass
Green Chemistry Pub Date: 2013-04-09 DOI: 10.1039/C3GC00060E
Abstract
Lignocellulose is the most abundant non-food biomass and is used as a feedstock for the production of chemicals. Lignocellulose consists of cellulose,

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